6-(3-((6-methoxypyridazin-3-yl)oxy)pyrrolidine-1-carbonyl)-2-methylpyridazin-3(2H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
6-(3-((6-methoxypyridazin-3-yl)oxy)pyrrolidine-1-carbonyl)-2-methylpyridazin-3(2H)-one is a useful research compound. Its molecular formula is C15H17N5O4 and its molecular weight is 331.332. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Properties
Enantiopure Bicyclic 1,2-Oxazines Synthesis : A study by Pulz et al. (2003) explored the synthesis of enantiopure bicyclic 1,2-oxazines, which are structurally related to the chemical . They achieved this through a diastereoselective addition of lithiated methoxyallene to chiral cyclic nitrones, demonstrating potential applications in stereoselective chemical synthesis (Pulz, R., Cicchi, S., Brandi, A., & Reissig, H., 2003).
Antimicrobial Agents Synthesis : Hossan et al. (2012) conducted research on the synthesis of various pyridines and derivatives as antimicrobial agents, starting from citrazinic acid. This indicates the potential of compounds like the one to be precursors in the development of antimicrobial drugs (Hossan, A., Abu-Melha, H. M. A., Al-Omar, M., & Amr, A., 2012).
Biological and Pharmacological Applications
Insecticidal Activity : Cantín et al. (1999) isolated new fungal metabolites with significant in vivo anti-juvenile-hormone and insecticidal activities, suggesting the potential use of similar compounds in agriculture and pest control (Cantín, Á., Moya, P., Castillo, M., Primo, J., Miranda, M., & Primo-Yúfera, E., 1999).
Antagonists in Bone Turnover : Hutchinson et al. (2003) identified a compound as a potent and selective antagonist of the alpha(v)beta(3) receptor, indicating potential applications in the prevention and treatment of osteoporosis. This research opens up possibilities for similar compounds in treating bone-related disorders (Hutchinson, J., Halczenko, W., Brashear, K., Breslin, M., Coleman, P., Dưỡng, L., Fernández-Metzler, C., Gentile, M., Fisher, J., Hartman, G., Huff, J., Kimmel, D., Leu, C., Meissner, R. S., Merkle, K., Nagy, R., Pennypacker, B., Perkins, J., Prueksaritanont, T., Rodan, G., Varga, S., Wesolowski, G., Zartman, A., Rodan, S., & Duggan, M., 2003).
Properties
IUPAC Name |
6-[3-(6-methoxypyridazin-3-yl)oxypyrrolidine-1-carbonyl]-2-methylpyridazin-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17N5O4/c1-19-14(21)6-3-11(18-19)15(22)20-8-7-10(9-20)24-13-5-4-12(23-2)16-17-13/h3-6,10H,7-9H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HIJUFBNQAFQTTF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=O)C=CC(=N1)C(=O)N2CCC(C2)OC3=NN=C(C=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17N5O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.